Cas no 104778-24-7 (5H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-5-one,2,3,4,4a,16a,17,18,19-octahydro-9,22-dihydroxy-12,21,26-trimethoxy-4,17-dimethyl-,(4aR,16aS)- (9CI))

5H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-5-one,2,3,4,4a,16a,17,18,19-octahydro-9,22-dihydroxy-12,21,26-trimethoxy-4,17-dimethyl-,(4aR,16aS)- (9CI) structure
104778-24-7 structure
Product Name:5H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-5-one,2,3,4,4a,16a,17,18,19-octahydro-9,22-dihydroxy-12,21,26-trimethoxy-4,17-dimethyl-,(4aR,16aS)- (9CI)
CAS No:104778-24-7
MF:C37H38N2O7
MW:622.706830501556
CID:172315
Update Time:2024-03-01

5H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-5-one,2,3,4,4a,16a,17,18,19-octahydro-9,22-dihydroxy-12,21,26-trimethoxy-4,17-dimethyl-,(4aR,16aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-5-one,2,3,4,4a,16a,17,18,19-octahydro-9,22-dihydroxy-12,21,26-trimethoxy-4,17-dimethyl-,(4aR,16aS)- (9CI)
    • 5H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-5-one,2,3,4,4a,16a,17,18,19-o
    • 5H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-5-one,2,3,4,4a,16a,17,18,19-octahydro-9,22-dihydroxy-12,21,26-trimethoxy-4,17-dimethyl-,(4aR,16aS)- (9CI
    • (-)-Oxandrine
    • 5H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-5-one,2,3,4,4a,16a,17,18,19-octahydro-9,22-dihydroxy-12,21,26-trimethoxy-4,17-dimethyl-,[4aR-(4aR*,16aS*)]-
    • Oxandrine
    • Rodiasine,O7-demethyl-15'-oxo-, (1'a)-
    • S,S-Oxandrine
    • (1′α)-7-O-Demethyl-15′-oxorodiasine
    • (1S,14S)-6,21-dihydroxy-9,20,25-trimethoxy-15,30-dimethyl-23-oxa-15,30-diazaheptacyclo[22.6.2.13,7.18,12.114,18.027,31.022,33]pentatriaconta-3,5,7(35),8(34),9,11,18(33),19,21,24,26,31-dodecaen-2-one
    • Inchi: 1S/C37H38N2O7/c1-38-12-11-22-18-32(45-5)36(42)37-33(22)27(38)15-20-6-9-29(43-3)26(14-20)25-16-23(7-8-28(25)40)35(41)34-24-19-31(46-37)30(44-4)17-21(24)10-13-39(34)2/h6-9,14,16-19,27,34,40,42H,10-13,15H2,1-5H3
    • InChI Key: XCZPVAXCZZECDL-UHFFFAOYSA-N
    • SMILES: COC1C(O)=C2C3C(CC4C=C(C5C(O)=CC=C(C(C6C7C(=CC(=C(C=7)O2)OC)CCN6C)=O)C=5)C(OC)=CC=4)N(C)CCC=3C=1

Computed Properties

  • Exact Mass: 272.08309

Experimental Properties

  • PSA: 52.54

5H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-5-one,2,3,4,4a,16a,17,18,19-octahydro-9,22-dihydroxy-12,21,26-trimethoxy-4,17-dimethyl-,(4aR,16aS)- (9CI) Related Literature

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.